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Compound of Interest
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Cat. No.: B15604914

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting laboratory bioassays to
evaluate the efficacy of broflanilide, a novel meta-diamide insecticide. Broflanilide is
classified by the Insecticide Resistance Action Committee (IRAC) as a Group 30 insecticide,
acting as a GABA-gated chloride channel allosteric modulator.[1] This unique mode of action
makes it a valuable tool for insecticide resistance management programs.

The following protocols are designed to be adaptable for various insect species and research
objectives, ensuring accurate and reproducible results for assessing the lethal and sublethal
effects of broflanilide.

Data Presentation: Quantitative Efficacy of
Broflanilide

The efficacy of broflanilide has been demonstrated against a broad spectrum of chewing
insect pests, particularly within the order Lepidoptera.[2] The following tables summarize the
lethal concentration (LCso) and lethal dose (LDso) values of broflanilide against several key
pest species, as determined by various laboratory bioassays.
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Table 1: Lethal
Concentration (LCso)
of Broflanilide
against Lepidopteran
Pests

Insect Species Life Stage

Bioassay Method

LCso (mg/L)

Spodoptera litura
3rd Instar Larvae
(Common Cutworm)

Leaf-Dipping

0.08[3]

Helicoverpa armigera
3rd Instar Larvae
(Cotton Bollworm)

Diet Incorporation

0.209-0.684[4]

Plutella xylostella
(Diamondback Moth)

3rd Instar Larvae

Diet Incorporation

0.076-0.336[4]

Spodoptera frugiperda
3rd Instar Larvae
(Fall Armyworm)

Diet Incorporation

0.075-0.219[4]

Table 2: Lethal Dose
(LDso) of Broflanilide
against Lepidopteran
Pests

Insect Species Life Stage

Bioassay Method

LDso (ug/9)

Spodoptera litura
3rd Instar Larvae
(Common Cutworm)

Topical Application

0.13 (mg/kg)

Spodoptera frugiperda
3rd Instar Larvae
(Fall Armyworm)

Topical Application

0.041[5]

Experimental Protocols

Ingestion Bioassay: Leaf-Dipping Method

This method is suitable for determining the efficacy of broflanilide against foliage-feeding

insects.
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Materials:

» Broflanilide technical grade or formulated product
o Acetone (analytical grade)

« Distilled water

e Triton X-100 or similar non-ionic surfactant

e Host plant leaves (e.g., cabbage, cotton, corn)

o Petri dishes (9 cm diameter)

 Filter paper

e Forceps

¢ Volumetric flasks and pipettes

o Testinsects

Procedure:

» Preparation of Stock Solution: Prepare a stock solution of broflanilide in acetone.

o Preparation of Test Solutions: Create a series of dilutions from the stock solution using
distilled water containing a surfactant (e.g., 0.1% Triton X-100) to ensure uniform wetting of
the leaves.

o Leaf Treatment:
o Excise fresh, untreated leaves of the host plant.

o Using forceps, dip each leaf into a test solution for 10-30 seconds, ensuring complete and
uniform coverage.

o Allow the leaves to air-dry completely on a clean, non-absorbent surface.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o A control group of leaves should be dipped in the surfactant-water solution only.

e Insect Exposure:
o Place a treated leaf in each petri dish lined with moistened filter paper to maintain turgidity.

o Introduce a known number of test insects (e.g., 10-20 larvae of a specific instar) into each
petri dish.

o Seal the petri dishes with parafilm to prevent escape.

 Incubation: Maintain the petri dishes in a controlled environment (e.g., 25 £ 2°C, >60% RH,
and a 16:8 h light:dark photoperiod).

o Data Collection: Assess insect mortality at 24, 48, and 72 hours post-treatment. Larvae are
considered dead if they do not move when prodded with a fine brush.

o Data Analysis: Calculate the LCso values using probit analysis.

Ingestion Bioassay: Diet-Incorporation Method

This method is ideal for insects that can be reared on an artificial diet and provides a precise
dose of the insecticide.

Materials:

» Broflanilide technical grade

» Acetone or other suitable solvent
« Atrtificial diet for the test insect

o Bioassay trays (e.g., 128-well)

e Fine-tipped paintbrush

o Test insects (neonate larvae)

Procedure:
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e Preparation of Insecticide-Diet Mixture:
o Prepare serial dilutions of broflanilide in a suitable solvent.

o Mix the appropriate amount of each dilution into the artificial diet while it is still liquid but
has cooled to a temperature that will not degrade the insecticide (typically around 40-
50°C).[6] Ensure thorough mixing for a homogenous solution.[7]

o A control diet should be prepared with the solvent alone.

o Dispensing the Diet: Dispense the treated and control diets into the wells of the bioassay
trays.[7]

¢ |nsect Infestation:

o Once the diet has solidified, place one neonate larva into each well using a fine-tipped
paintbrush.[7]

o Seal the trays with a perforated lidding material to allow for air exchange.

 Incubation: Maintain the trays under controlled environmental conditions as described in the
leaf-dipping protocol.

o Data Collection: Record larval mortality after a set period, typically 5-7 days.[8]

o Data Analysis: Calculate the LCso values using probit analysis.

Topical Application Bioassay

This method is used to determine the contact toxicity of broflanilide and to calculate the LDso.
Materials:

» Broflanilide technical grade

o Acetone (analytical grade)

o Micro-applicator capable of delivering precise droplets (e.g., 0.5-1 L)
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e Testinsects (e.g., 3rd instar larvae)

o Petri dishes

e CO:2 or chilling plate for anesthetizing insects
Procedure:

o Preparation of Dosing Solutions: Prepare a series of concentrations of broflanilide in
acetone.

 Insect Handling:
o Anesthetize the test insects using CO2 or by placing them on a chilling plate.
o Select insects of a uniform size and weight.

o Application of Insecticide:

o Using a micro-applicator, apply a small, precise volume (e.g., 1 pL) of the dosing solution
to the dorsal thorax of each anesthetized insect.

o The control group should be treated with acetone only.

e Post-Treatment:
o Place the treated insects in clean petri dishes containing a food source.
o Maintain the petri dishes under controlled environmental conditions.

» Data Collection: Record mortality at 24, 48, and 72 hours after application.

o Data Analysis: Calculate the LDso, typically expressed as ug of active ingredient per gram of
insect body weight.

Contact Bioassay: Vial/Bottle Method

This residual bioassay is used to evaluate the efficacy of broflanilide when insects come into
contact with a treated surface. The WHO bottle bioassay is a standardized version of this
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method.

Materials:

» Broflanilide technical grade

o Acetone (analytical grade)

e Glass vials (e.g., 20 mL scintillation vials) or 250 mL glass bottles
e Pipettes

« Vial roller or rotator

e Test insects (adults or larvae)

Procedure:

 Vial/Bottle Coating:

[¢]

Prepare a stock solution of broflanilide in acetone.

[¢]

Pipette a specific volume (e.g., 1 mL) of the stock solution into each vial or bottle.

[e]

Cap the vials/bottles and roll them on a roller or rotate them by hand until the acetone has
completely evaporated, leaving a uniform film of the insecticide on the inner surface.

[e]

Prepare control vials/bottles using acetone only.
e Insect Exposure:

o Introduce a known number of test insects (e.g., 10-25) into each treated and control
vial/bottle.

o Secure the cap (with a mesh screen for ventilation if necessary).

e Observation and Data Collection:
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o Record the time to knockdown for each insect. The knockdown time (KDso) is the time at
which 50% of the insects are unable to maintain normal posture or fly.

o After a defined exposure period (e.g., 1 hour), transfer the insects to clean holding
containers with a food source.

o Record mortality at 24, 48, and 72 hours post-exposure.

o Data Analysis: Calculate the KDso and LCso/LDso values.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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